Cas no 1204475-76-2 (3-formyl-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester)

3-formyl-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester structure
1204475-76-2 structure
Product Name:3-formyl-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
CAS No:1204475-76-2
MF:C10H8N2O3
MW:204.18212223053
CID:835315
PubChem ID:58563168
Update Time:2025-04-19

3-formyl-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-formyl-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
    • 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-formyl-, methyl ester
    • Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • Inchi: 1S/C10H8N2O3/c1-15-10(14)8-7(5-13)6-3-2-4-11-9(6)12-8/h2-5H,1H3,(H,11,12)
    • InChI Key: JGVKUXAYRVGJPW-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C=O)C2=CC=CN=C2N1)=O

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72Ų
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